Cas no 1807056-89-8 (4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine
• CAS No: 1807056-89-8
• MF: C₁₂H₈F₃NS
• MW: 255.258831977844
• CID: 4907145
• Update Time: 2025-05-24

4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H8F3NS/c13-12(14,15)9-7-16-10(6-11(9)17)8-4-2-1-3-5-8/h1-7H,(H,16,17)
• InChI Key： HQEHSENYEJUBNY-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2C=CC=CC=2)NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 376
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1

Additional information on 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine (CAS: 1807056-89-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine (CAS: 1807056-89-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent literature highlights the role of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine as a versatile building block in medicinal chemistry. Its trifluoromethyl group and mercapto functionality make it an attractive candidate for the design of enzyme inhibitors and receptor modulators. Studies have demonstrated its efficacy in targeting specific protein-protein interactions, particularly in pathways associated with inflammatory diseases and cancer.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of certain kinases involved in cell signaling. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine exhibited nanomolar inhibitory activity against a subset of tyrosine kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, the compound has shown promise in the development of novel antimicrobial agents. Researchers have synthesized several analogs of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine and evaluated their activity against drug-resistant bacterial strains. Preliminary results indicate that these compounds exhibit broad-spectrum antibacterial activity, with some derivatives showing enhanced potency compared to existing antibiotics.

The synthetic accessibility of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine has also been a focus of recent investigations. Several research groups have developed efficient synthetic routes to this compound and its derivatives, enabling further exploration of its pharmacological potential. These synthetic methodologies often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, providing high yields and excellent purity.

From a drug development perspective, the pharmacokinetic properties of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine derivatives are currently under investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that these compounds generally exhibit favorable metabolic stability and moderate oral bioavailability, making them suitable candidates for further optimization.

Looking forward, researchers are exploring the potential of 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine in targeted drug delivery systems. The mercapto group provides a convenient handle for conjugation with various drug carriers, while the trifluoromethyl group may enhance membrane permeability. These features could lead to the development of more effective and selective therapeutic agents in the coming years.

In conclusion, 4-Mercapto-2-phenyl-5-(trifluoromethyl)pyridine (CAS: 1807056-89-8) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover new biological activities and therapeutic potentials for this compound and its derivatives. As synthetic methodologies improve and biological understanding deepens, we anticipate significant progress in the development of clinical candidates based on this structural motif.